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Compound of Interest

Compound Name: Vaccarin

Cat. No.: B1429031 Get Quote

Essential Safety and Handling Guide for
Vaccarin
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Vaccarin (CAS No. 53452-16-7). Adherence to these procedures is

vital for ensuring a safe research environment.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Vaccarin, based on safety data sheet (SDS) guidelines.[1]
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Protection Type Equipment Specification Purpose

Eye Protection Safety Goggles With side-shields
To protect eyes from

dust and splashes.

Hand Protection Protective Gloves

Chemical-resistant

nitrile gloves (14 mil or

thicker recommended)

[2]

To prevent skin

contact.

Body Protection Impervious Clothing
Laboratory coat or

coveralls

To protect skin and

clothing from

contamination.

Respiratory Protection Suitable Respirator

N95 or higher,

especially when

handling powder

To prevent inhalation

of dust and aerosols.

Chemical and Physical Properties
The following table outlines the key physical and chemical properties of Vaccarin.

Property Value Source

Molecular Formula C32H38O19 [1][3][4][5]

Molecular Weight 726.63 g/mol [1][3][5]

Appearance Solid [1]

Density 1.8 ± 0.1 g/cm³ [4]

Boiling Point 1088.1 ± 65.0 °C at 760 mmHg [4]

Flash Point 345.6 ± 27.8 °C [4]

Solubility Sparingly soluble in water [6]

Operational and Disposal Plan
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Handling: Avoid inhalation, and contact with skin and eyes.[1] Handle in a well-ventilated

area, preferably within a chemical fume hood to avoid the formation of dust and aerosols.[1]

[4] Do not eat, drink, or smoke when using this product.[1] Wash skin thoroughly after

handling.[1]

Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[1][4] Store

away from direct sunlight, ignition sources, strong acids/alkalis, and strong

oxidizing/reducing agents.[1] Recommended storage temperatures are -20°C for the powder

and -80°C when in solvent.[1]

Disposal Plan:

Dispose of Vaccarin and its containers in accordance with all applicable local, state, and

federal regulations. It is considered very toxic to aquatic life with long-lasting effects, so avoid

release to the environment.[1] Collect any spillage.[1] Dispose of contents and container to an

approved waste disposal plant.[1]

Signaling Pathways Involving Vaccarin
Vaccarin has been shown to modulate several key signaling pathways in biological systems.

The following diagrams illustrate these interactions.
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Click to download full resolution via product page

Caption: Vaccarin promotes cell proliferation and milk synthesis via the Prl receptor-PI3K

signaling pathway.[7]
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Vaccarin GPR120 PI3K AKT GLUT4 Translocation Glucose Uptake

Click to download full resolution via product page

Caption: Vaccarin activates the GPR120-PI3K/AKT/GLUT4 pathway to enhance glucose

uptake.[8]

Vaccarin EGFR Phosphorylation ERK1/2 Activation Renal Fibrosis

Click to download full resolution via product page

Caption: Vaccarin inhibits the EGFR/ERK1/2 signaling pathway, ameliorating renal fibrosis.[9]

[10]

General Experimental Protocol for In-Vitro Studies
The following is a generalized protocol for conducting in-vitro experiments with Vaccarin,

based on methodologies implied in published research.

Objective: To assess the in-vitro effects of Vaccarin on a specific cell line.

Materials:

Vaccarin (powder)

Appropriate solvent (e.g., DMSO)

Cell culture medium

The specific cell line of interest

Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Assay-specific reagents
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Procedure:

Reagent Preparation:

Prepare a stock solution of Vaccarin by dissolving the powder in a suitable solvent (e.g.,

DMSO) to a high concentration (e.g., 10-100 mM).

Further dilute the stock solution with cell culture medium to achieve the desired final

concentrations for the experiment. Note: Ensure the final solvent concentration in the

culture medium is low and consistent across all treatments, including a vehicle control.

Cell Culture and Seeding:

Culture the desired cell line according to standard protocols.

Seed the cells into appropriate culture plates (e.g., 96-well, 24-well) at a density that will

allow for optimal growth during the experiment.

Allow the cells to adhere and stabilize overnight in an incubator (37°C, 5% CO2).

Treatment:

Remove the old medium from the wells.

Add the prepared media containing different concentrations of Vaccarin (and a vehicle

control) to the respective wells.

Incubate the cells for the desired period (e.g., 24, 48, 72 hours) to allow for the treatment

to take effect.

Endpoint Analysis:

Following incubation, perform the desired assays to assess the effects of Vaccarin. This

could include:

Cell viability/proliferation assays (e.g., MTT, WST-1)

Western blotting to analyze protein expression or phosphorylation
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RT-qPCR to measure gene expression levels

Immunofluorescence staining to visualize cellular components

Other relevant functional assays

Data Analysis:

Collect and analyze the data from the assays.

Compare the results from the Vaccarin-treated groups to the vehicle control group to

determine the effects of the compound.

Use appropriate statistical methods to determine the significance of the observed effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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